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Introduction
Yadanziolide C is a naturally occurring C20 quassinoid, a class of highly oxygenated and structurally complex triterpenoids. Quassinoids are known f

Yadanziolide C, isolated from the seeds of Brucea javanica (L.) Merr., has garnered interest within the scientific community for its potential therapeut

employed for its isolation and structural characterization.

Natural Source and Quantitative Data
Yadanziolide C is exclusively isolated from the seeds of Brucea javanica (L.) Merr., a plant belonging to the Simaroubaceae family.[1][2] This evergre

seeds of B. javanica are a rich source of various quassinoids, with Yadanziolide C being one of the bitter principles present.[2]

The following table summarizes the quantitative data regarding the isolation of Yadanziolide C from its natural source.

Parameter Value

Isolated Yield 18 mg

Approximate Yield (%) ~0.00106%

Molecular Formula C20H26O9

Molecular Weight 410.42 g/mol

Biosynthesis of Yadanziolide C
Yadanziolide C, as a C20 quassinoid, originates from the isoprenoid pathway. The biosynthesis of quassinoids is closely related to that of limonoids, 

key early steps have been identified, and a hypothetical pathway for the formation of the C20 skeleton has been proposed.

The biosynthesis begins with the cyclization of 2,3-oxidosqualene, a common precursor for triterpenoids.

Early Stages: Formation of the Protolimonoid Core
Cyclization: The enzyme oxidosqualene cyclase (OSC) catalyzes the cyclization of 2,3-oxidosqualene to form the tetracyclic triterpene, tirucalla-7,2

Oxidation: A series of oxidation reactions, mediated by cytochrome P450 monooxygenases (CYP450s), converts tirucalla-7,24-dien-3β-ol into the k

Late Stages: Formation of the C20 Quassinoid Skeleton (Hypothetical)
The conversion of the C30 protolimonoid, melianol, to the C20 picrasane skeleton of Yadanziolide C involves significant oxidative degradation and re

Further Oxidations and Rearrangements: The protolimonoid melianol undergoes further enzymatic modifications, leading to more complex C25 qua

Oxidative Degradation: A key proposed step is the Baeyer-Villiger oxidation of a C25 quassinoid, which would lead to the cleavage of the side chain

epoxides) to yield the final structure of Yadanziolide C.
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Early Biosynthetic Pathway (Shared with Limonoids)

2,3-Oxidosqualene

Tirucalla-7,24-dien-3β-ol
Melianol (C30 Protolimonoid)

Cytochrome P450s
(Multiple Oxidations)

Further Oxidations
Rearrangements

Click to d

Biosynt

Experimental Protocols
Isolation and Purification of Yadanziolide C
The following protocol is based on the methodology described by Yoshimura et al. (1985) for the isolation of Yadanziolide C from the seeds of Brucea

1. Extraction:

Air-dried and powdered seeds of Brucea javanica (1.7 kg) are defatted by extraction with a non-polar solvent such as petroleum ether.
The defatted material is then repeatedly extracted with methanol (MeOH) at room temperature.
The combined MeOH extracts are concentrated under reduced pressure to yield a crude extract.

2. Solvent Partitioning:

The crude MeOH extract is suspended in water and sequentially partitioned with chloroform (CHCl3) and then n-butanol (n-BuOH).
The biologically active quassinoids, including Yadanziolide C, are typically found in the CHCl3 and n-BuOH fractions.

3. Chromatographic Separation:

The chloroform-soluble fraction is subjected to column chromatography on silica gel.
Elution is performed with a gradient of increasing polarity, typically using solvent systems like chloroform-methanol or hexane-ethyl acetate.
Fractions are collected and monitored by thin-layer chromatography (TLC).
Fractions containing compounds with similar Rf values to known quassinoids are combined.

4. Repeated Chromatography and Purification:

The combined fractions containing Yadanziolide C are further purified by repeated column chromatography on silica gel and/or preparative high-pe
Fine separation is often achieved using different solvent systems to resolve closely related compounds.
The purity of the isolated Yadanziolide C (18 mg) is confirmed by HPLC analysis.

Click to

// Nodes Start [label="Powdered Seeds of\nBrucea javanica (1.7 kg)", shape=cylinder, fillcolor="#FBBC05", font

with Methanol", fillcolor="#FFFFFF", fontcolor="#202124"]; Concentrate [label="Concentrate Extract", fillcolo

fontcolor="#202124"]; Silica1 [label="Silica Gel Column Chromatography\n(CHCl3 fraction)", shape=cds, fillcolo

fontcolor="#202124"]; Silica2 [label="Repeated Silica Gel & Prep-HPLC", shape=cds, fillcolor="#4285F4", fontco

// Edges Start -> Defat [color="#5F6368"]; Defat -> Extract [color="#5F6368"]; Extract -> Concentrate [color=

fontcolor="#5F6368", color="#5F6368"]; Silica1 -> Fractions [color="#5F6368"]; Fractions -> Silica2 [color="#5

#### 3.2. Structure Elucidation of Yadanziolide C
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The structure of Yadanziolide C was established through a combination of spectroscopic techniques.

**1. Mass Spectrometry (MS):**

    *   High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental

**2. Infrared (IR) Spectroscopy:**

    *   IR spectroscopy is employed to identify key functional groups present in the molecule, such as hydroxy

**3. Nuclear Magnetic Resonance (NMR) Spectroscopy:**

    *   **¹H NMR:** Provides information about the number, environment, and connectivity of protons in the mol

    *   **¹³C NMR:** Determines the number of carbon atoms and their chemical environments (e.g., C=O, C-O, C=

    *   **2D NMR (COSY, HSQC, HMBC):** These experiments are crucial for establishing the complete structure.

        *   **COSY (Correlation Spectroscopy):** Identifies proton-proton (¹H-¹H) couplings, revealing adjacen

        *   **HSQC (Heteronuclear Single Quantum Coherence):** Correlates protons directly to their attached c

        *   **HMBC (Heteronuclear Multiple Bond Correlation):** Shows correlations between protons and carbons

    *   **NOESY (Nuclear Overhauser Effect Spectroscopy):** Provides information about the relative stereochem

**4. Chemical Transformation:**

    *   In some cases, chemical reactions such as acetylation are performed on the natural product. The spect

```dot

digraph "Structure_Elucidation" {

  graph [rankdir="TB", splines=ortho];

  node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

  edge [arrowhead=vee, penwidth=1.5];

  // Nodes

  Start [label="Pure Yadanziolide C", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

  MS [label="Mass Spectrometry (MS)\n- Determine Molecular Formula", fillcolor="#FFFFFF", fontcolor="#202124"

  IR [label="Infrared (IR) Spectroscopy\n- Identify Functional Groups", fillcolor="#FFFFFF", fontcolor="#20212

  NMR [label="NMR Spectroscopy\n(1D & 2D)", fillcolor="#F1F3F4", fontcolor="#202124"];

  NMR_Details [label="¹H NMR, ¹³C NMR\nCOSY, HSQC, HMBC, NOESY", shape=note, fillcolor="#FFFFFF", fontcolor="#

  Analysis [label="Spectroscopic Data Analysis", shape=parallelogram, fillcolor="#FBBC05", fontcolor="#202124

  Structure [label="Elucidated Structure of\nYadanziolide C", shape=ellipse, fillcolor="#4285F4", fontcolor="#

  // Edges

  Start -> MS [color="#EA4335"];

  Start -> IR [color="#EA4335"];

  Start -> NMR [color="#EA4335"];

  NMR -> NMR_Details [style=dashed, arrowhead=none, color="#5F6368"];

  {MS, IR, NMR} -> Analysis [color="#5F6368"];

  Analysis -> Structure [color="#34A853"];

}

Workflow

Conclusion

Yadanziolide C represents a fascinating and complex natural product with significant potential in pharmacology

nature. The detailed experimental protocols for its extraction, purification, and structural elucidation provi

approaches to produce this and other valuable quassinoids, thereby facilitating their development as future th

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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